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Compound of Interest

Compound Name: ACY-1083

Cat. No.: B15583906 Get Quote

ACY-1083 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and experimental

application of ACY-1083.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving ACY-1083?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

stock solutions of ACY-1083.

Q2: What is the solubility of ACY-1083 in DMSO?

A2: There are varying reports on the solubility of ACY-1083 in DMSO, which may depend on

the purity of the compound and the DMSO itself. Reported solubilities range from 0.1 mg/mL to

as high as 237.5 mg/mL.[1][2] For most in vitro applications, preparing a stock solution in the

range of 10 mM to 100 mg/mL is common.[3][4] It is crucial to use newly opened, anhydrous

DMSO, as the solvent is hygroscopic and water content can significantly impact solubility.[3]

Q3: Are there other solvents in which ACY-1083 is soluble?

A3: ACY-1083 is reported to be slightly soluble in acetonitrile (0.1-1 mg/mL).[1] For in vivo

studies, various co-solvent systems are used to achieve the desired concentration and

bioavailability.
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Q4: How should I store ACY-1083 powder and stock solutions?

A4: The solid powder form of ACY-1083 should be stored at -20°C.[1][4][5] Stock solutions in

DMSO can be stored at -80°C for up to six months or at -20°C for up to one month.[3] It is

recommended to store stock solutions under nitrogen to maintain stability.[3][5] For in vivo

experiments, it is best to prepare working solutions fresh on the day of use.[3]

Troubleshooting Guide
Issue: I am having difficulty dissolving ACY-1083 in DMSO.

Use High-Quality DMSO: Ensure you are using a new, unopened bottle of anhydrous or

molecular biology grade DMSO. DMSO is hygroscopic and can absorb moisture from the air,

which can reduce the solubility of ACY-1083.[3]

Sonication: Gentle warming and sonication can aid in the dissolution of ACY-1083.[2][3] Use

an ultrasonic bath for short intervals until the compound is fully dissolved.

Vortexing: Vigorous vortexing can also help to break up any clumps of powder and facilitate

dissolution.

Issue: My ACY-1083 solution appears cloudy or has precipitated.

Check for Saturation: You may have exceeded the solubility limit of ACY-1083 in the chosen

solvent. Try diluting the solution with more solvent.

Temperature Effects: Precipitation can occur if the solution is cooled too quickly or stored at

a lower temperature than it was prepared at. If you need to store the solution at a lower

temperature, ensure it is completely dissolved at room temperature first.

Co-solvents for In Vivo Use: If you are preparing a working solution for in vivo experiments

and observe precipitation after adding aqueous buffers, consider using a co-solvent system.

Common systems include combinations of DMSO, PEG300, Tween-80, and saline, or

cyclodextrins.[3][6]

Data Presentation
Table 1: Solubility of ACY-1083 in Various Solvents
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Solvent Reported Solubility
Concentration
(Molar)

Notes

DMSO 100 mg/mL[3] 287.07 mM

Requires sonication;

use of new, anhydrous

DMSO is

recommended.

DMSO 237.5 mg/mL[2] 681.79 mM
Sonication is

recommended.

DMSO 10 mM[4] 10 mM -

DMSO 0.1-1 mg/mL[1] -
Reported as "slightly

soluble".

Acetonitrile 0.1-1 mg/mL[1] -
Reported as "slightly

soluble".

Table 2: Example Formulations for In Vivo Studies
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Formulation
Components

Final
Concentration of
ACY-1083

Route of
Administration

Reference

20% 2-hydroxypropyl-

β-cyclodextrin + 0.5%

hydroxypropyl

methylcellulose in

water

3 or 10 mg/kg Intraperitoneal (i.p.) [6][7][8]

10%

Dimethylacetamide +

10% Solutol HS 15 in

saline

5 mg/kg Intraperitoneal (i.p.) [6]

DMSO, PEG300,

Tween-80, Saline
≥ 5 mg/mL - [3]

DMSO, 20% SBE-β-

CD in Saline

5 mg/mL (suspended

solution)

Oral and

Intraperitoneal
[3]

DMSO, Corn oil ≥ 5 mg/mL - [3]

Experimental Protocols
Protocol 1: Preparation of a 100 mM DMSO Stock Solution

Weighing: Accurately weigh out the desired amount of ACY-1083 powder (Molecular Weight:

348.35 g/mol ). For example, to prepare 1 mL of a 100 mM solution, you would need 34.835

mg.

Solvent Addition: Add the appropriate volume of new, anhydrous DMSO to the vial containing

the ACY-1083 powder.

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, place the

vial in an ultrasonic water bath for 5-10 minute intervals until the solution is clear. Gentle

warming to 37°C can also be applied.
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Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles. Store at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[3]

Protocol 2: Preparation of a Working Solution for In Vivo Intraperitoneal Injection

This protocol is adapted from published studies.[6][7][8]

Vehicle Preparation: Prepare the vehicle solution consisting of 20% 2-hydroxypropyl-β-

cyclodextrin and 0.5% hydroxypropyl methylcellulose in sterile water.

Dissolution: Add the calculated amount of ACY-1083 powder to the vehicle to achieve the

desired final concentration for dosing (e.g., for a 10 mg/kg dose in a mouse with a 10 mL/kg

injection volume, the final concentration would be 1 mg/mL).

Mixing: Vortex and/or sonicate the mixture until the ACY-1083 is fully dissolved or forms a

uniform suspension.

Administration: Administer the freshly prepared solution to the experimental animals via

intraperitoneal injection. It is recommended to use the solution on the same day it is

prepared.[3]
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Click to download full resolution via product page

Caption: Mechanism of action of ACY-1083 as a selective HDAC6 inhibitor.
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Caption: Workflow for preparing ACY-1083 for in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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